Methyl di(p-chlorophenyl)borinate

• CAS No.: 564483-61-0
• Molecular Formula: C13H11BCl2O
• Molecular Weight: 264.9 g/mol
• IUPAC Name: bis(4-chlorophenyl)-methoxyborane
• InChI: InChI=1S/C13H11BCl2O/c1-17-14(10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9H,1H3
• InChI Key: KCBALOZNRNIZSY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)Cl)(C2=CC=C(C=C2)Cl)OC

Description

Methyl di(p-chlorophenyl)borinate is a useful research compound. Its molecular formula is C13H11BCl2O and its molecular weight is 264.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethylborate (2.2 ml, 1.92×10−2 mol) is added dropwise to a freshly prepared solution of p-chlorophenyl magnesium bromide (40.4 ml, 1 M, 4.04×10−2 mol) in tetrahydrofuran (60 ml) under argon at −78° C. The mixture is warmed to room temperature and stirred overnight. The solution is cooled to −78° C. and excess grignard reagent is destroyed by the dropwise addition of methanol until no more effervescence is observed. The solvents are removed in vacuo and the residue dissolved in diethyl ether and washed with water. The organic layer is dried (MgSO4), filtered and the solvents removed in vacuo to give methyl di(p-chlorophenyl)borinate (4.60 g, 92%) as a solid which was used without further purification.